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Introduction

Experimental Autoimmune Encephalomyelitis (EAE) is the most commonly used animal model
for the human inflammatory demyelinating disease, multiple sclerosis (MS).[1] EAE is induced
by immunizing susceptible animal strains with myelin-derived proteins or peptides, such as
Myelin Oligodendrocyte Glycoprotein (MOG) peptide 35-55, which triggers an autoimmune
response against the central nervous system (CNS).[2][3] Oral tolerance, a form of peripheral
tolerance, is a long-standing immunological concept where oral administration of an antigen
can lead to systemic unresponsiveness to that same antigen.[2] This application note details
the use of MOG peptide 35-55 to induce oral tolerance and ameliorate disease in EAE models,
providing a promising therapeutic strategy for autoimmune disorders like MS.[4][5]

The primary mechanism involves the gut-associated lymphoid tissue (GALT), which, upon
encountering the oral antigen, can induce regulatory T cells (Tregs) and a shift from a pro-
inflammatory Th1/Th17 immune response to an anti-inflammatory Th2/Treg profile.[4][5][6]
Studies show that oral administration of MOG 35-55 can significantly control clinical scores,
reduce CNS inflammation and demyelination, and modulate T-cell proliferation and cytokine
production.[1][4][7]
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Key Experimental Workflows

Two primary protocols are used for inducing oral tolerance with MOG 35-55: a prevention
protocol, where the peptide is administered before disease induction, and a treatment protocol,

where administration begins after disease induction.

Prevention Protocol Treatment Protocol

Day 0:
EAE Induction
(MOGICFA + PTX)

Day -14 to Day 14:
Daily Oral MOG 35-55
(e.g., 250 pg)

Day 2: Post-Induction to Day 14:
PTX Booster Daily Oral MOG 35-55
(e.g., 250 ug)

Day 0:
EAE Induction
(MOGICFA + PTX)

Day 7 onwards:
Monitor Clinical Score
& Body Weight

Day 2:
PTX Booster

Day 25:
Terminal Analysis
(Histology, Cytokines)

Day 7 onwards:
Monitor Clinical Score
& Body Weight

Day 25:
Terminal Analysis
(Histology, Cytokines)

Click to download full resolution via product page

Figure 1: Experimental workflows for prevention and treatment protocols.

Mechanism of Oral Tolerance Induction

Oral administration of MOG 35-55 peptide modulates the systemic immune response by
suppressing autoreactive T cells. This is achieved by reducing pro-inflammatory Thl and Th17
cells while inducing anti-inflammatory Th2 and regulatory T cells (Tregs).
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Figure 2: Signaling pathway for MOG 35-55 induced oral tolerance.

Quantitative Data Summary

Oral MOG 35-55 administration significantly improves clinical outcomes and modulates
immune markers in EAE mice.

Table 1: Clinical and Disease Parameters
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Prevention Treatment
Control Group
Parameter (EAE) Group (Oral Group (Oral Reference
MOG) MOG)
Maximal Significantl Significantl
5 17-43 o .o ou Y e
Clinical Score Reduced Reduced
Disease Significantly
) 73.1-77.3 Not Reported [8]
Incidence (%) Reduced
CNS Severe Significantly Significantly 7]
Inflammation Infiltration Reduced Reduced

| CNS Demyelination | Extensive | Significantly Reduced | Significantly Reduced |[4][7] |

Table 2: Immunological Parameters

Control Group  Oral MOG Effect of Oral

Parameter Reference
(EAE) Group MOG

MOG-Specific

T-Cell High Low Suppression [21[71[8]

Proliferation

Pro-inflammatory

Cytokines (IFN-y,  High Low Reduction [11[4115]

TNF-q, IL-17)

Anti-

inflammatory

) Low High Induction [11[4115]
Cytokines (IL-4,
IL-10, TGF-B)

| Regulatory T Cells (CD4+FoxP3+) | Baseline | High | Expansion |[2][8] |

Experimental Protocols

Protocol 1: EAE Induction in C57BL/6 Mice
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This protocol is a standard method for inducing EAE using MOG 35-55 peptide.[9]

Materials:

MOG 35-55 Peptide (synthesis grade)

Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis H37RA (e.g., 4-5
mg/mL)[5][8]

Pertussis toxin (PTX)
Phosphate-Buffered Saline (PBS), sterile

Female C57BL/6 mice, 8-10 weeks old[1][4]

Procedure:

Antigen Emulsion Preparation: On the day of immunization, prepare an emulsion by mixing
MOG 35-55 peptide and CFA. A typical final concentration is 1-2.5 mg/mL of MOG 35-55.
Emulsify using two syringes connected by a Luer lock until a thick, stable emulsion is formed
(a drop should not disperse in water).

Immunization (Day 0): Subcutaneously inject each mouse with 100-200 pL of the emulsion
(containing 200-250 pg of MOG 35-55) distributed over two sites on the flank.[5][8]

PTX Administration (Day 0): Within a few hours of immunization, administer 250-500 ng of
PTX intraperitoneally (i.p.) in 100-200 pL of PBS.[5][8]

PTX Booster (Day 2): Administer a second dose of PTX (250-500 ng, i.p.) 48 hours after the
initial immunization.[5][8]

Monitoring: Begin daily monitoring of mice for clinical signs of EAE and body weight starting
around day 7 post-immunization. Use a standard EAE scoring scale (0-5):

o 0: No clinical signs

o 1: Limp tail[8]
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[e]

2: Hind limb weakness or paresis|[3]

(¢]

3: Complete hind limb paralysis[8]

[¢]

4: Hind limb paralysis and forelimb paresis[8]

[¢]

5: Moribund or death[8]

Protocol 2: Oral Administration of MOG 35-55 Peptide

This protocol can be adapted for either prevention or treatment of EAE.
Materials:

e MOG 35-55 Peptide

» Sterile PBS or water

e Oral gavage needles (20-22 gauge, ball-tipped)

Procedure:

» Peptide Preparation: Dissolve MOG 35-55 peptide in sterile PBS to a final concentration
suitable for delivering the desired dose in a 100-200 pL volume. A typical dose is 250 pg per
mouse.[4][5]

o Administration Schedule:

o Prevention Protocol: Begin daily oral gavage two weeks before EAE induction (Day -14)
and continue until a predetermined endpoint (e.g., 14 days post-immunization).[4][5][7]

o Treatment Protocol: Begin daily oral gavage after EAE induction (e.g., on Day 1 or at the
onset of clinical signs) and continue until a predetermined endpoint.[4][5][7]

o Gavage Technique: Carefully administer the prepared MOG 35-55 solution directly into the
esophagus using an appropriate gavage needle. Ensure the mouse is properly restrained to
prevent injury. The control group should receive an equal volume of the vehicle (PBS).[4][5]
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Protocol 3: Assessment of T-Cell Proliferation

This assay measures the antigen-specific recall response of splenocytes.
Materials:

e Spleens from euthanized mice

e RPMI 1640 medium supplemented with 10% FBS, L-glutamine, and antibiotics
e MOG 35-55 Peptide

e [3H]-Thymidine

e 96-well round-bottom plates

o Cell harvester and scintillation counter

Procedure:

o Splenocyte Isolation: On a designated day post-immunization (e.g., Day 15 or 25),
aseptically harvest spleens.[2][8] Prepare single-cell suspensions by mechanical dissociation
through a 40 um cell strainer.[8] Lyse red blood cells using an ACK lysis buffer.

e Cell Culture: Wash and resuspend splenocytes in complete RPMI medium. Plate the cells in
a 96-well plate at a density of 2-5 x 103 cells/well.

e Antigen Re-stimulation: Add MOG 35-55 peptide to the wells at various concentrations (e.g.,
0, 10, 20, 50 pg/mL) to re-stimulate the cells.[4][8] Culture for 72-96 hours at 37°C, 5% COs-.

[4]

» Proliferation Measurement: Add 1 pCi of [*H]-Thymidine to each well for the final 18-24 hours
of culture.[8]

o Data Analysis: Harvest the cells onto filter mats and measure thymidine incorporation using a
scintillation counter. Results are expressed as counts per minute (CPM) or a stimulation
index. Oral tolerance is indicated by reduced proliferation in cells from MOG-fed mice
compared to the control group.[2][8]
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Protocol 4: Cytokine Analysis by ELISA

This protocol measures the levels of key pro- and anti-inflammatory cytokines.
Materials:

e Supernatants from re-stimulated splenocyte cultures (from Protocol 3)

o ELISA Kkits for IFN-y, IL-17, TNF-q, IL-4, IL-10, and TGF-3

o ELISA plate reader

Procedure:

o Supernatant Collection: After 72 hours of re-stimulation with MOG 35-55 (20 pg/mL), collect
the culture supernatants before adding [H]-Thymidine.[4][5] Centrifuge to remove cells and
debris.

o ELISA Assay: Perform the ELISA for each cytokine according to the manufacturer's
instructions. This typically involves coating a plate with a capture antibody, adding samples
and standards, adding a detection antibody, followed by a substrate, and finally a stop
solution.

o Data Analysis: Measure the absorbance at the appropriate wavelength using a plate reader.
Calculate the cytokine concentrations based on the standard curve. A shift from high IFN-
y/IL-17 to high IL-4/IL-10/TGF-f3 indicates successful induction of oral tolerance.[1][4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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